![molecular formula C8H10O4 B6159672 ethyl (1R,5S)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate CAS No. 184838-77-5](/img/no-structure.png)
ethyl (1R,5S)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate
Overview
Description
This compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids . Esters are characterized by the presence of a carbonyl group adjacent to an ether group.
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an alcohol with a carboxylic acid in the presence of a catalyst, typically an acid, to form an ester .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, includes a bicyclic system, which means it contains two fused rings. The “2-oxo” indicates the presence of a carbonyl group (C=O) at the 2-position of the ring system, and the “3-oxabicyclo[3.1.0]hexane” suggests a three-membered ring fused to a six-membered ring with an oxygen atom in the three-membered ring .Chemical Reactions Analysis
As an ester, this compound would be expected to undergo reactions typical of esters, including hydrolysis, reduction, and reactions with Grignard reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure. For example, esters generally have pleasant smells and are often found in fragrances and flavorings. They are also typically less dense than water, and many are soluble in organic solvents .Scientific Research Applications
Pharmaceutical Applications
The 3-azabicyclo[3.1.0]hexane-6-carboxylate scaffold, which is structurally similar to the compound , is found in several lead compounds and drug candidates . These structures are of interest in pharmaceutical research due to their ability to orient key pharmacophores in well-defined three-dimensional space .
Catalytic Intramolecular Cyclopropanation
The compound can be used in the cyclopropanation of N-Boc-2,5-dihydropyrrole with dirhodium(II) catalyst loadings of 0.005 mol % . This process can be used to form either the exo- or endo-3-azabicyclo-[3.1.0]hexanes with high levels of diastereoselectivity .
Synthesis of Bicyclo[3.1.0]hexanes
The compound can be used in the convergent synthesis of bicyclo[3.1.0]hexanes possessing an all-carbon quaternary center via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process can be performed using an organic or an iridium photoredox catalyst and blue LED irradiation .
Efficient Synthesis of 1R,5S-Bicyclo[3.1.0]hexan-2-one
An efficient synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one from ®-1,2-epoxyhex-5-ene has been described . The key homochiral bicycle [3.1.0]hexan-1-ol is obtained through a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene, which is then oxidized to the desired ketone .
Epimerization at the α-Carbonyl Stereocenter
Treatment of a 1:1 mixture of exo/endo-1 with sodium tert-butoxide causes epimerization at the α-carbonyl stereocenter of the ethyl ester to generate exclusively exo-1 .
Chemical Synthesis
The compound can be used in chemical synthesis, as it is a key intermediate in the production of various other compounds .
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl (1R,5S)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Ethyl acetoacetate", "1,3-cyclopentadiene", "Maleic anhydride", "Sodium methoxide", "Ethanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: The reaction of ethyl acetoacetate with 1,3-cyclopentadiene in the presence of maleic anhydride as a catalyst to form the diene adduct.", "Step 2: The diene adduct is then treated with sodium methoxide in ethanol to form the bicyclic intermediate.", "Step 3: The intermediate is then hydrolyzed with hydrochloric acid to form the carboxylic acid.", "Step 4: The carboxylic acid is then esterified with ethanol and hydrochloric acid to form the ethyl ester.", "Step 5: The ethyl ester is then treated with sodium bicarbonate and water to form the desired product, ethyl (1R,5S)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate." ] } | |
CAS RN |
184838-77-5 |
Product Name |
ethyl (1R,5S)-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylate |
Molecular Formula |
C8H10O4 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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